5,6-Dihydroxy-2-thiophen-2-yl-pyrimidine-4-carboxylic acid methyl ester
Overview
Description
5,6-Dihydroxy-2-thiophen-2-yl-pyrimidine-4-carboxylic acid methyl ester is a chemical compound with the linear formula C9H6N2O4S .
Molecular Structure Analysis
The IUPAC name for this compound is 5,6-dihydroxy-2-(2-thienyl)-4-pyrimidinecarboxylic acid . Its InChI code is 1S/C9H6N2O4S/c12-6-5(9(14)15)10-7(11-8(6)13)4-2-1-3-16-4/h1-3,12H,(H,14,15)(H,10,11,13) .Physical And Chemical Properties Analysis
The molecular weight of 5,6-Dihydroxy-2-thiophen-2-yl-pyrimidine-4-carboxylic acid methyl ester is 238.22 . It is an off-white solid .Scientific Research Applications
Antiviral Research
pUL89 Endonuclease-IN-1: is a potent inhibitor of the human cytomegalovirus (HCMV) pUL89 endonuclease. It has shown an IC50 value of 0.88 μM, indicating its potential as an antiviral agent . The inhibition of pUL89 is crucial for preventing the proper packaging and cleavage of the viral genome, making this compound a valuable tool in antiviral research.
Computational Drug Design
The compound has been used in computational approaches to identify small molecule inhibitors of HCMV pUL89 endonuclease . This involves structure-based and ligand-based virtual screening, molecular docking, and molecular dynamics simulation, highlighting its role in drug discovery and design.
Enzyme Mechanism Studies
The crystal structure analysis of pUL89 in complex with inhibitors, including compounds like pUL89 Endonuclease-IN-1, helps in understanding the enzyme mechanism . It provides insights into how the compound interacts with metal ions and crucial residues within the enzyme’s active site.
Pharmacokinetics and ADME Profiling
pUL89 Endonuclease-IN-1 has been evaluated for its aqueous solubility, plasma stability, and metabolic stability in vitro . These studies are essential for understanding the pharmacokinetics and ADME (Absorption, Distribution, Metabolism, and Excretion) profile of the compound.
Cytotoxicity Assays
The compound has been tested in cytotoxicity assays using HFF cells to determine its safety profile. At a concentration of 5 μM, it showed significant inhibition of HCMV without adverse effects on the cells .
Metalloenzyme Inhibition Research
pUL89 Endonuclease-IN-1 serves as a model compound for studying the inhibition of metalloenzymes. Its ability to chelate metal ions in the active site of pUL89 endonuclease is of particular interest in the field of bioinorganic chemistry .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
methyl 5-hydroxy-6-oxo-2-thiophen-2-yl-1H-pyrimidine-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O4S/c1-16-10(15)6-7(13)9(14)12-8(11-6)5-3-2-4-17-5/h2-4,13H,1H3,(H,11,12,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QAIMSDCSXBBWEK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C(=O)NC(=N1)C2=CC=CS2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80388439 |
Source
|
| Record name | Methyl 5,6-dihydroxy-2-thien-2-ylpyrimidine-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80388439 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5,6-Dihydroxy-2-thiophen-2-yl-pyrimidine-4-carboxylic acid methyl ester | |
CAS RN |
391680-92-5 |
Source
|
| Record name | Methyl 5,6-dihydroxy-2-thien-2-ylpyrimidine-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80388439 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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